Cas no 1372795-26-0 (6-bromo-7-methyl-1H-Benzotriazole)

• Product Name: 6-bromo-7-methyl-1H-Benzotriazole
• CAS No: 1372795-26-0
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 2108117
• PubChem ID: 68571264
• Update Time: 2025-07-16

6-bromo-7-methyl-1H-Benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-1H-Benzotriazole
• 1H-Benzotriazole, 6-bromo-7-methyl-
• 6-Bromo-7-methyl-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C7H6BrN3/c1-4-5(8)2-3-6-7(4)10-11-9-6/h2-3H,1H3,(H,9,10,11)
• InChI Key： KJOOXEGZUZRKEQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C)C(Br)=CC=C2N=N1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 6-bromo-7-methyl-1H-Benzotriazole

Comprehensive Overview of 6-Bromo-7-methyl-1H-Benzotriazole (CAS No. 1372795-26-0): Properties, Applications, and Industry Trends

6-Bromo-7-methyl-1H-Benzotriazole (CAS No. 1372795-26-0) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and material science research. This benzotriazole derivative features a unique molecular structure combining a bromine substituent and methyl group at the 6 and 7 positions, respectively, which contributes to its distinctive chemical reactivity and potential applications.

The compound's molecular formula C7H6BrN3 and molecular weight of 212.05 g/mol make it a versatile intermediate in organic synthesis. Researchers particularly value its electron-withdrawing bromo group, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its growing importance in developing photoactive materials and corrosion inhibitors, aligning with current industry demands for sustainable chemical solutions.

In pharmaceutical applications, 6-Bromo-7-methyl-1H-Benzotriazole serves as a key building block for drug discovery programs. Its structural motif appears in several biologically active compounds targeting enzyme inhibition and receptor modulation. The compound's thermal stability (typically stable up to 200°C) and moderate solubility in polar organic solvents make it particularly useful in high-throughput screening applications.

Material scientists have recently explored this compound's potential in organic electronics, where its conjugated system and electron-deficient character contribute to charge transport properties. This aligns with current market trends toward flexible electronics and OLED technologies. The compound's UV absorption characteristics (typically λmax ≈ 280-320 nm) also make it valuable for light-stabilizing additives in polymer formulations.

Quality control parameters for CAS 1372795-26-0 typically include HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed for structural verification. Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain stability, with special attention to moisture-sensitive properties common to many benzotriazole derivatives.

From a synthetic chemistry perspective, recent literature describes improved protocols for 6-Bromo-7-methyl-1H-Benzotriazole production using catalytic bromination methods that reduce waste generation. These green chemistry approaches address growing environmental concerns while maintaining high atom economy and yield optimization – critical factors for industrial-scale applications.

The commercial availability of 6-Bromo-7-methyl-1H-Benzotriazole has expanded significantly in recent years, with multiple suppliers offering custom synthesis and bulk quantities. Pricing trends reflect its increasing adoption, with current market analysis showing steady demand from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Emerging research directions include exploring this compound's potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. Its chelating ability and structural rigidity make it particularly interesting for designing novel coordination complexes with applications in heterogeneous catalysis and molecular recognition systems.

Safety data for CAS 1372795-26-0 indicates standard handling precautions for laboratory chemicals, including appropriate PPE and ventilation controls. The compound's ecotoxicological profile is currently under investigation as part of broader industry efforts to develop sustainable chemical alternatives with reduced environmental impact.

For researchers seeking alternatives or analogs, structurally related compounds include various halogenated benzotriazoles and alkyl-substituted derivatives. Structure-activity relationship studies suggest that modifications at the 1-position or additional substituents can significantly alter the compound's physicochemical properties and biological activity.

Recent patent literature reveals growing interest in 6-Bromo-7-methyl-1H-Benzotriazole-containing compositions, particularly for electronic materials and specialty coatings. This reflects broader industry shifts toward functional materials with tailored properties for advanced technological applications.

Analytical challenges associated with this compound primarily involve its isomeric purity and potential for tautomeric interconversion, which require specialized chromatographic methods for accurate characterization. Advanced techniques like 2D NMR and X-ray crystallography have proven valuable for definitive structural assignment.

The future outlook for 6-Bromo-7-methyl-1H-Benzotriazole appears promising, with anticipated growth in applications ranging from agrochemicals to advanced materials. Ongoing research into its structure-property relationships continues to reveal new potential uses, ensuring its position as an important tool in modern chemical research and development.